Cas no 1131005-00-9 (Desnitro Pretomanid)

• Product Name: Desnitro Pretomanid
• CAS No: 1131005-00-9
• MF: C₁₄H₁₃F₃N₂O₃
• MW: 314.259834051132
• CID: 5734101
• Update Time: 2025-07-18

Desnitro Pretomanid Chemical and Physical Properties

Names and Identifiers

• 5H-Imidazo[2,1-b][1,3]oxazine, 6,7-dihydro-6-[[4-(trifluoromethoxy)phenyl]methoxy]-, (6S)-
• Desnitro Pretomanid

• Inchi： 1S/C14H13F3N2O3/c15-14(16,17)22-11-3-1-10(2-4-11)8-20-12-7-19-6-5-18-13(19)21-9-12/h1-6,12H,7-9H2/t12-/m0/s1
• InChI Key： WUGKRGYZMYCMQS-LBPRGKRZSA-N
• SMILES： O1C[C@@H](OCC2=CC=C(OC(F)(F)F)C=C2)CN2C=CN=C12

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 389.5±52.0 °C(Predicted)
• pka: 5.80±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on Desnitro Pretomanid

Desnitro Pretomanid and Its Significance in Modern Medicinal Chemistry

Desnitro Pretomanid, a compound with the CAS number 1131005-00-9, represents a significant advancement in the field of medicinal chemistry. This compound has garnered considerable attention due to its unique chemical structure and its potential applications in the treatment of various diseases. The name itself, Desnitro Pretomanid, suggests a complex molecular framework that has been meticulously designed to interact with biological targets in a highly specific manner.

The chemical properties of Desnitro Pretomanid are fascinating and have been the subject of extensive research. The presence of the nitro group in its structure plays a crucial role in its reactivity and binding affinity. This nitro group can participate in various chemical reactions, making Desnitro Pretomanid a versatile molecule that can be modified to suit different pharmacological needs. The compound's ability to undergo redox reactions is particularly noteworthy, as it allows for the development of prodrugs that can be activated inside the body to release active therapeutic agents.

Recent studies have highlighted the potential of Desnitro Pretomanid in the development of novel therapeutic strategies. For instance, research has demonstrated its efficacy in inhibiting certain enzymes that are involved in the progression of infectious diseases. The compound's mechanism of action involves precise interactions with these enzymes, leading to a disruption of pathogenic processes. This has opened up new avenues for the treatment of diseases that were previously difficult to manage effectively.

The synthetic pathways for Desnitro Pretomanid have also been extensively studied. Researchers have developed efficient synthetic routes that allow for the large-scale production of this compound. These synthetic methods take into account factors such as yield, purity, and cost-effectiveness, ensuring that Desnitro Pretomanid can be produced in sufficient quantities for clinical use. The optimization of these synthetic routes has been crucial in making this compound more accessible for therapeutic applications.

In addition to its therapeutic potential, Desnitro Pretomanid has also been investigated for its pharmacokinetic properties. Understanding how a drug is absorbed, distributed, metabolized, and excreted is essential for determining its overall effectiveness and safety profile. Studies have shown that Desnitro Pretomanid exhibits favorable pharmacokinetic characteristics, which means it can be administered in a convenient manner and still maintain its therapeutic efficacy.

The development of new drugs often involves rigorous testing to ensure their safety and efficacy. Desnitro Pretomanid has undergone numerous preclinical studies to evaluate its potential as a therapeutic agent. These studies have provided valuable insights into its pharmacological properties and have helped to identify potential side effects. The results of these studies have been instrumental in shaping the clinical trials that are now being conducted to further assess the safety and efficacy of Desnitro Pretomanid in human patients.

One of the most exciting aspects of Desnitro Pretomanid is its potential to be used in combination therapies. By combining this compound with other drugs, researchers hope to achieve synergistic effects that can lead to more effective treatment outcomes. Combination therapies are particularly important in the management of complex diseases such as cancer and infectious diseases. The ability of Desnitro Pretomanid to interact with other therapeutic agents makes it a promising candidate for such combination strategies.

The future prospects for Desnitro Pretomanid are bright, with ongoing research aimed at expanding its therapeutic applications. Researchers are exploring new ways to modify its structure to enhance its efficacy and reduce potential side effects. Additionally, efforts are being made to develop novel delivery systems that can improve the bioavailability of this compound. These advancements hold promise for improving patient outcomes and quality of life.

In conclusion, Desnitro Pretomanid (CAS number 1131005-00-9) is a remarkable compound with significant potential in modern medicinal chemistry. Its unique chemical structure and pharmacological properties make it a valuable tool for the development of new therapies. The ongoing research into this compound underscores its importance as a candidate for treating various diseases and improving patient care.